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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847

Welcome to the technical support center for the safe handling of 3-Chloro-2-methylaniline.
This guide is designed to provide researchers, scientists, and drug development professionals
with comprehensive safety information, troubleshooting protocols, and frequently asked
guestions to ensure safe laboratory practices when working with this chemical.

Quick Reference: Hazard Identification and Safety

3-Chloro-2-methylaniline is a chemical compound that requires careful handling due to its
potential health hazards. It is harmful if swallowed, toxic in contact with skin, and can cause
severe skin burns and eye damage.[1][2] Furthermore, it may lead to allergic skin reactions and
IS suspected of causing cancer.[3]

Signal Word: Danger[2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory when handling 3-Chloro-2-
methylaniline to prevent exposure.
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PPE Category Specification

Rationale

Tightly fitting safety goggles or
Eye/Face Protection a face shield (8-inch

minimum).[1][4]

Protects against splashes and
vapors that can cause serious

eye damage.

Chemical-resistant gloves
Skin Protection (inspect before use) and

impervious clothing.[4][5]

Prevents skin contact which
can be harmful and cause

irritation or allergic reactions.

[6]

Use a full-face respirator with

appropriate cartridges (e.g.,
Respiratory Protection type ABEK) if ventilation is

inadequate or exposure limits

are exceeded.[1][4]

Protects against inhalation of

toxic vapors.

Physical and Chemical Properties

A summary of key quantitative data for 3-Chloro-2-methylaniline:

Property Value

Molecular Formula C7HsCIN[1]
Molecular Weight 141.6 g/mol [1]
Boiling Point 245-249 °C[6]
Melting Point 2°C/35.6 °F[7]
Density ~1.185 g/cm?3[6]
Flash Point 110 °C /230 °F[7]
Autoignition Temperature 565 °C /1049 °F[7]

Experimental Protocol: Standard Weighing and

Solution Preparation
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This protocol outlines the safe procedure for weighing 3-Chloro-2-methylaniline and preparing
a solution.

Objective: To accurately weigh a specific amount of 3-Chloro-2-methylaniline and dissolve it
in a solvent to create a solution of a desired concentration.

Materials:

e 3-Chloro-2-methylaniline

o Appropriate solvent

e Analytical balance

o Beaker or flask

e Spatula

o Magnetic stirrer and stir bar

e Fume hood

e All required PPE (see table above)

Procedure:

e Preparation:
o Ensure the fume hood is operational and the work area is clean and free of clutter.
o Don all required PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
o Place all necessary equipment inside the fume hood.

e Weighing:

o Tare the analytical balance with a clean, dry beaker.
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o Carefully use a clean spatula to transfer the desired amount of 3-Chloro-2-methylaniline
into the beaker.

o Avoid generating dust or aerosols.

o Record the exact weight.

» Solution Preparation:

o Slowly add the calculated volume of the appropriate solvent to the beaker containing the
3-Chloro-2-methylaniline.

o Place a magnetic stir bar into the beaker.

o Place the beaker on a magnetic stirrer and begin stirring until the solid is completely
dissolved.

o Storage and Waste Disposal:
o Transfer the prepared solution to a clearly labeled and sealed container.

o Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials.[4]

o Dispose of any contaminated materials (e.g., gloves, weighing paper) in a designated
hazardous waste container according to institutional and local regulations.[1]

e Decontamination:
o Thoroughly clean the spatula, beaker, and any other contaminated surfaces.

o Wash hands thoroughly with soap and water after handling is complete.[1]
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Experimental Workflow: Weighing and Solution Preparation

1. Preparation

Don PPE

Setup in Fume Hood

2. Weighing

Transfer Chemical

Record Weight

3. Solution Preparation

Add Solvent

Dissolve with Stirring

4. Storage & Disposal

Store Solution Dispose of Waste 5. Decontamination

Clean Equipment

Wash Hands
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Emergency Troubleshooting Logic

Skin Contact? Eye Contact? Inhalation? Ingestion?

Remove Contaminated Clothing Rinse Eyes for 15 min Rinse Mouth with Water

Wash with Soap & Water Move to Fresh Air Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Technical Guide to
Handling 3-Chloro-2-methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042847#how-to-handle-3-chloro-2-methylaniline-
safely-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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